A two-step field-induced magnetic transition in spin-canted systems observed only for the CoII coordination polymer†

Chemical Communications Pub Date: 2007-10-25 DOI: 10.1039/B714678G

Abstract

Two isostructural 1D compounds {[M3(hpdc)2(H2O)6]·2H2O}n (M = Mn, Co; H3hpdc = 2-hydroxypyrimidine-4,6-dicarboxylic acid) were synthesized by the in situ hydrothermal reactions of 2-chloropyrimidine-4,6-dicarboxylic acid with MCl2 (M = Mn, Co) and NaOH; the MnII compound shows spin-canted antiferromagnetism, whereas the CoII compound exhibits the coexistence of spin-canting and a two-step field-induced magnetic phase transition.

Graphical abstract: A two-step field-induced magnetic transition in spin-canted systems observed only for the CoII coordination polymer
A two-step field-induced magnetic transition in spin-canted systems observed only for the CoII coordination polymer†
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